(E)-ethyl 3-methyl-5-(3-(thiophen-2-yl)acrylamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-[[(E)-3-thiophen-2-ylprop-2-enoyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C15H15NO3S2/c1-3-19-15(18)14-10(2)9-13(21-14)16-12(17)7-6-11-5-4-8-20-11/h4-9H,3H2,1-2H3,(H,16,17)/b7-6+
• InChI Key: BYNKYMAMLHGVBV-VOTSOKGWSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C=CC2=CC=CS2)C
• Isomeric SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)/C=C/C2=CC=CS2)C
• Molecular Formula: C15H15NO3S2
• Molecular Weight: 321.4 g/mol

Description

(E)-ethyl 3-methyl-5-(3-(thiophen-2-yl)acrylamido)thiophene-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry Applications

• Anti-inflammatory and Antioxidant Activities : Ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates have been synthesized and evaluated for their in vitro antioxidant and in vivo anti-inflammatory activities. The compounds with phenolic substitution showed greater antioxidant activity and possessed good anti-inflammatory activity, comparable to the standard drug diclofenac (Madhavi & Sreeramya, 2017).
• Antiproliferative Activity : Novel thiophene and thienopyrimidine derivatives, including ethyl-4,5-dimethyl-2-(3-(3,4,5-trimethoxyphenyl)thioureido)thiophene-3-carboxylate, have shown remarkable antiproliferative activity against breast and colon cancer cell lines, suggesting their potential as anticancer agents (Ghorab et al., 2013).

Material Science and Polymer Chemistry

• Optoelectronic Applications : Thiophene dyes with donor-acceptor substitutions have been synthesized for enhanced nonlinear optical limiting, demonstrating potential for protecting human eyes and optical sensors, as well as for stabilizing light sources in optical communications (Anandan et al., 2018).
• Polymer Synthesis : The free radical polymerization of ethyl 2-acrylamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has been explored, revealing insights into the kinetic parameters of polymerization and suggesting applications in the synthesis of novel polymers with potential antibacterial properties (Elsabee et al., 2011).